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Introduction
Aluminum chloride hexahydrate (AlCl₃·6H₂O) is a versatile inorganic compound widely

utilized as a catalyst in organic synthesis, a component in antiperspirants and deodorants, and

in various pharmaceutical preparations.[1] The purification of this compound through

crystallization is a critical step to ensure high purity, which is essential for its diverse

applications. A significant challenge in handling aqueous solutions of aluminum chloride is its

tendency to hydrolyze upon heating or evaporation, forming aluminum oxide instead of the

desired crystalline hydrate.[2][3]

This document provides detailed protocols for the crystallization of aluminum chloride
hexahydrate, focusing on methods that effectively prevent hydrolysis and yield a high-purity

product. The primary method detailed is crystallization from a hydrochloric acid solution by

sparging with hydrogen chloride gas, which suppresses hydrolysis and reduces the solubility of

the hexahydrate.[2][3] An alternative anti-solvent crystallization method is also briefly

described.

Physicochemical and Toxicological Data
All quantitative data for aluminum chloride hexahydrate is summarized in the table below for

easy reference.
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Property Value Reference(s)

Chemical Formula AlCl₃·6H₂O [4]

Molecular Weight 241.43 g/mol [4]

Appearance
White to off-white or yellowish

crystalline solid, deliquescent.
[1][4][5]

Density 2.39 - 2.40 g/cm³ [1][4]

Melting Point 100°C (decomposes) [1][4]

pH
2.5 - 3.5 (5% aqueous solution

at 20°C)
[4]

Solubility in Water
477 mg/mL at 20°C; 1 g in 0.9

mL.
[4]

Solubility in Alcohol 1 g in 4 mL.

Other Solubilities
Soluble in ether, glycerol, and

propylene glycol.
[4]

Oral LD₅₀ (Rat) 3311 mg/kg [6][7][8]

Safety Precautions
Aluminum chloride hexahydrate is corrosive and requires careful handling. Adherence to the

following safety protocols is mandatory:

Hazard Identification: Causes severe skin burns and eye damage.[7][9] It is corrosive to the

respiratory tract and may be harmful if swallowed.[8][9]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side-shields, and a lab coat.[6][10] All handling of solids and concentrated

solutions should be performed inside a certified chemical fume hood.[6][8]

Handling: Avoid the formation of dust and aerosols.[6] Ensure adequate ventilation.[10]

Wash hands thoroughly after handling.[9]
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Storage: Store in a cool, dry, and well-ventilated area.[6][10] Keep containers tightly closed

as the material is deliquescent (absorbs moisture from the air).[6][8]

First Aid:

Eyes: Immediately rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[6][9][10]

Skin: Remove contaminated clothing and wash the affected area with plenty of water.[7]

[10]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

[10]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[9]

Experimental Protocols
Protocol 1: Crystallization by Hydrogen Chloride (HCl)
Gas Sparging
This method is highly effective for producing pure aluminum chloride hexahydrate crystals by

leveraging the common ion effect to reduce solubility and prevent hydrolysis.[2][3]

Materials and Equipment:

Aluminum turnings (13.5 g)

Concentrated Hydrochloric Acid (approx. 125 mL)

Deionized water (50 mL)

Hydrogen chloride (HCl) gas source with a delivery tube

500 mL round-bottom flask

Dropping funnel
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Ice-water bath

Buchner funnel and suction flask

Filter paper

Glass stopper

Desiccator with a drying agent (e.g., solid sodium hydroxide)

Methodology:

Preparation of Aluminum Chloride Solution: Place 13.5 g of aluminum turnings and 50 mL of

water into a 500 mL flask.[2][3] Set up the apparatus in a fume hood.

Reaction: Add 125 mL of concentrated hydrochloric acid dropwise from a dropping funnel.

The reaction will become vigorous; control the addition rate to prevent it from becoming too

violent.[3] Continue adding acid until all the aluminum has dissolved.[3]

Filtration (Optional): If the resulting solution is not perfectly clear, filter it to remove any

insoluble impurities.[2][3]

Crystallization Setup: Place the flask containing the aluminum chloride solution in an ice-

water bath to cool.[2][3] Fit the flask with a gas delivery tube for HCl that has a wide diameter

(at least 1.5 cm) at the end to prevent clogging by the precipitated crystals.[2][3] An exit tube

should also be fitted to lead any excess HCl gas to a water trap.[2][3]

Induction of Crystallization: Begin bubbling HCl gas through the cold solution.[2] Continue

passing the gas until the solution is saturated and a crystalline precipitate of aluminum
chloride hexahydrate has formed.[2][3] Saturation with HCl gas drives back hydrolysis and

significantly reduces the solubility of the AlCl₃·6H₂O.[2][3]

Crystal Collection: Collect the crystalline precipitate using a Buchner funnel under suction.[2]

[3]

Drying: While the crystals are in the funnel, press them firmly with a glass stopper to remove

as much mother liquor as possible under continuous suction.[2][3] For final drying and
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removal of residual HCl, transfer the crystals to a desiccator containing solid sodium

hydroxide for several days.[2][3]

Protocol 2: Anti-Solvent Crystallization (Alternative
Method)
This method provides a simpler alternative that avoids the use of HCl gas. It relies on adding a

solvent in which AlCl₃·6H₂O is insoluble to an aqueous solution.

Materials and Equipment:

Aluminum chloride hexahydrate

Deionized water

Anti-solvent (e.g., 95% ethanol, methanol)[11]

Beaker

Stir plate and stir bar

Filtration apparatus (Buchner funnel or centrifuge)

Methodology:

Prepare Aqueous Solution: Dissolve aluminum chloride hexahydrate in a minimal amount

of deionized water in a beaker to create a concentrated solution.[11]

Induce Precipitation: While stirring, slowly add the anti-solvent (e.g., 95% ethanol) to the

aqueous solution.[11]

Crystallization: Continue adding the anti-solvent until crystal precipitation is complete.[11]

Collection and Drying: Separate the white crystals from the liquid via filtration or

centrifugation.[11] Dry the crystals appropriately, which may involve air drying or using a

desiccator, depending on the desired final purity and dryness.
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Visualization of Experimental Workflow
The following diagram illustrates the step-by-step workflow for the primary crystallization

protocol using HCl gas sparging.
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Experimental Workflow: HCl Sparging Crystallization

Solution Preparation

Crystallization

Product Isolation

1. Starting Materials
(Al turnings, H₂O, conc. HCl)

2. Dissolution
(Controlled addition of HCl to Al)

3. Filtration (Optional)
(Remove solid impurities)

4. Cooling
(Ice-water bath)

5. HCl Gas Sparging
(Saturate solution to induce precipitation)

6. Crystal Collection
(Suction filtration)

7. Drying
(Pressing & Desiccator over NaOH)

Final Product
(Pure AlCl₃·6H₂O Crystals)

Click to download full resolution via product page

Caption: Workflow for crystallization of AlCl₃·6H₂O via HCl gas sparging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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